PtdIns-(3,4,5)-P3-fluorescein (ammonium salt)
Overview
Description
The phosphatidylinositols (PtdIns) phosphates represent a small precentage of total membrane phospholipids. However, they play a critical role in the generation and transmission of cellular signals. PtdIns-(4,5)-P2 can be phosphorylated by phosphatidylinositol (PI)-3-kinase to make PtdIns-(3,4,5)-P3, which initiates an intricate signaling cascade that has been implicated in cancer. PtdIns-(3,4,5)-P3 fluorescein is a fluorescent probe for any protein with a high affinity binding interaction with inositol-(3,4,5)-triphosphate phospholipids, such as phosphatidylinositol 3-kinase, PTEN, or PH-domain-containing proteins.
Scientific Research Applications
1. Signaling and Cellular Functions
PtdIns-(3,4,5)-P3 plays a significant role in cell signaling, specifically by activating proteins through interaction with their binding domains. This activation is crucial in regulating cellular functions like cell survival, proliferation, cytoskeletal rearrangement, intracellular vesicle trafficking, and metabolism. Dysregulation in the formation and metabolism of PtdIns-(3,4,5)-P3 is linked to various disorders such as inflammation, allergies, cardiovascular diseases, cancer, and metabolic diseases like obesity and diabetes (Manna & Jain, 2015).
2. Role in Chemotaxis and Actin Cytoskeleton Reorganization
Research indicates that PtdIns-(3,4,5)-P3 is key in chemotaxis - the directed cell migration towards chemoattractants. It is transiently generated upon chemotactic stimulation and plays a part in the reorganization of the actin cytoskeleton at the leading edge of migrating cells. PtdIns-(3,4,5)-P3 directly binds to actin-based motor proteins like myosin I, crucial for chemotaxis and phagocytosis (Chen & Iijima, 2012).
3. Implications in Cancer and Metabolic Diseases
PtdIns-(3,4,5)-P3's impaired metabolism is a primary mediator of insulin resistance associated with metabolic diseases. Moreover, its regulatory functions in cell proliferation and growth have implications in cancer research. The study of PtdIns-(3,4,5)-P3 signaling pathways is vital in understanding the development of these diseases and potential therapeutic interventions (Manna & Jain, 2015).
4. Localization and Nuclear Pool
Interestingly, PtdIns-(3,4,5)-P3 is not just limited to the plasma membrane but also has a significant presence within the nuclear matrix. This finding has substantial implications for the versatility of PI 3-kinase signaling and the functions of PtdIns-(3,4,5)-P3 phosphatase in the nucleus (Lindsay et al., 2006).
5. Visualization and Quantification Techniques
Advancements in techniques such as high-performance liquid chromatography–mass spectrometry (HPLC-MS) have enabled the quantification of different fatty-acyl species of PtdIns-(3,4,5)-P3 in cells and tissues. This methodological advancement is crucial for in-depth studies of PtdIns-(3,4,5)-P3 in various physiological and pathological conditions (Clark et al., 2011).
properties
Product Name |
PtdIns-(3,4,5)-P3-fluorescein (ammonium salt) |
|---|---|
Molecular Formula |
C46H57NO28P4 · 7NH(C2H5)3 |
Molecular Weight |
1818.3 |
InChI |
InChI=1S/C46H61NO28P4/c1-2-3-4-6-10-13-37(51)70-29(25-69-79(66,67)75-41-39(52)42(72-76(57,58)59)44(74-78(63,64)65)43(40(41)53)73-77(60,61)62)24-68-36(50)12-9-7-5-8-11-20-47-45(54)26-14-17-30(33(21-26)46(55)56)38-31-18-15-27(48)22-34(31)71-35-23-28(49 |
InChI Key |
RMJWKYNPMMTVHX-DKGHZWOZSA-J |
SMILES |
O=C1C=CC2=C(C3=C(C(O)=O)C=C(C(NCCCCCCCC(OC[C@@H](OC(CCCCCCC)=O)COP([O-])(O[C@@H]4[C@H](O)[C@H](OP([O-])(O)=O)[C@@H](OP([O-])(O)=O)[C@H](OP([O-])(O)=O)[C@H]4O)=O)=O)=O)C=C3)C(C=CC(O)=C5)=C5OC2=C1.CCCC.CC |
synonyms |
1-(1-octadecanoyl-fluorescein-2R-octanoylphosphatidyl)inositol-3,4,5-trisphosphate, heptatriethylammonium salt |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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